Cas no 158001-10-6 (1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-)

1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)- structure
158001-10-6 structure
Product name:1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
CAS No:158001-10-6
MF:C9H14N4O3S
MW:258.297460079193
CID:1336845

1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
    • 1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
    • Inchi: 1S/C9H14N4O3S/c1-5-7(9(11)14)8(10)13(12-5)6-2-3-17(15,16)4-6/h6H,2-4,10H2,1H3,(H2,11,14)
    • InChI Key: RQJIHZODEFMVLR-UHFFFAOYSA-N
    • SMILES: N1(C2CCS(=O)(=O)C2)C(N)=C(C(N)=O)C(C)=N1

Computed Properties

  • Exact Mass: 258.07882

Experimental Properties

  • Density: 1.76±0.1 g/cm3(Predicted)
  • Boiling Point: 552.0±50.0 °C(Predicted)
  • PSA: 121.07
  • pka: 15.03±0.50(Predicted)

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